Cas no 2172051-76-0 (2-(1-methoxyethyl)-5-(methoxymethyl)oxolane-3-carboxylic acid)

• Product Name: 2-(1-methoxyethyl)-5-(methoxymethyl)oxolane-3-carboxylic acid
• CAS No: 2172051-76-0
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 5952526
• PubChem ID: 165599971
• Update Time: 2025-05-24

2-(1-methoxyethyl)-5-(methoxymethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxyethyl)-5-(methoxymethyl)oxolane-3-carboxylic acid
• 2172051-76-0
• EN300-1609666

• Inchi： 1S/C10H18O5/c1-6(14-3)9-8(10(11)12)4-7(15-9)5-13-2/h6-9H,4-5H2,1-3H3,(H,11,12)
• InChI Key： UILOERADUUDWDP-UHFFFAOYSA-N
• SMILES： O1C(COC)CC(C(=O)O)C1C(C)OC

Computed Properties

• Exact Mass: 218.11542367g/mol
• Monoisotopic Mass: 218.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 65Ų

Additional information on 2-(1-methoxyethyl)-5-(methoxymethyl)oxolane-3-carboxylic acid

Exploring the Properties and Applications of 2-(1-Methoxyethyl)-5-(Methoxymethyl)Oxolane-3-Carboxylic Acid (CAS No. 2172051-76-0)

The compound 2-(1-methoxyethyl)-5-(methoxymethyl)oxolane-3-carboxylic acid, identified by the CAS registry number 2172051-76-0, is an intriguing molecule with a unique structure that makes it suitable for various applications in chemistry and related fields. This article delves into its structural characteristics, physical properties, synthetic methods, and potential uses, supported by recent research findings.

Structural Insights: The molecule features a five-membered oxolane ring (a cyclic ether) with two substituents: a methoxyethyl group at position 2 and a methoxymethyl group at position 5. The carboxylic acid group is located at position 3. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and stability. Recent studies have highlighted how these substituents can be manipulated to tailor the molecule's behavior for specific applications.

Physical Properties: The compound exhibits distinct physical properties that are critical for its application in various chemical processes. Its melting point and boiling point are within ranges that make it suitable for both laboratory experiments and industrial-scale production. Additionally, its solubility in common organic solvents facilitates its use in reaction media where precise control over solubility is essential.

Synthesis Methods: Several synthetic routes have been developed to produce this compound efficiently. Traditional methods involve multi-step reactions, including nucleophilic substitutions and cyclizations. However, recent advancements have introduced more streamlined approaches that minimize waste and improve yield. For instance, researchers have explored using microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

Applications: The versatility of this compound lies in its ability to serve as an intermediate in organic synthesis. It has been employed in the preparation of complex molecules with intricate architectures, such as those required in drug discovery programs. Furthermore, its functional groups make it amenable to various post-synthetic modifications, expanding its utility across different sectors.

Recent Research Findings: Cutting-edge research has uncovered novel applications for this compound. For example, studies have demonstrated its potential as a building block in the construction of bioactive molecules with anti-inflammatory properties. Additionally, investigations into its catalytic properties have revealed its ability to act as an efficient catalyst in certain organic transformations.

In conclusion, 2-(1-methoxyethyl)-5-(methoxymethyl)oxolane-3-carboxylic acid (CAS No. 2172051-76-0) is a multifaceted compound with promising prospects across diverse fields. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in modern chemistry.